Aluminium triricinoleate
Aluminium triricinoleate
Brand Name:
Vulcanchem
CAS No.:
17161-57-8
VCID:
VC0103726
InChI:
InChI=1S/3C18H34O3.Al/c3*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h3*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;;+3/p-3/b3*12-9-;/t3*17-;/m111./s1
SMILES:
CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3]
Molecular Formula:
C54H99AlO9
Molecular Weight:
919.3 g/mol
Aluminium triricinoleate
CAS No.: 17161-57-8
Main Products
VCID: VC0103726
Molecular Formula: C54H99AlO9
Molecular Weight: 919.3 g/mol
CAS No. | 17161-57-8 |
---|---|
Product Name | Aluminium triricinoleate |
Molecular Formula | C54H99AlO9 |
Molecular Weight | 919.3 g/mol |
IUPAC Name | aluminum;(Z,12R)-12-hydroxyoctadec-9-enoate |
Standard InChI | InChI=1S/3C18H34O3.Al/c3*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h3*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;;+3/p-3/b3*12-9-;/t3*17-;/m111./s1 |
Standard InChIKey | RGSWBTSJNLYXFQ-MEOCIHEDSA-K |
Isomeric SMILES | CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].[Al+3] |
SMILES | CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3] |
Canonical SMILES | CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3] |
PubChem Compound | 6436470 |
Last Modified | Nov 11 2021 |
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